Cas no 1260587-83-4 ((3S,4R)-4-(2,4-Difluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: (3S,4R)-4-(2,4-Difluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1260587-83-4
• MF: C₁₁H₁₁F₂NO₂
• MW: 227.20735001564
• MDL: MFCD28411209
• CID: 5242357
• PubChem ID: 57367740
• Update Time: 2025-05-25

(3S,4R)-4-(2,4-Difluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-(2,4-DIFLUOROPHENYL)PYRROLIDINE-3-CARBOXYLIC ACID
• starbld0041316
• rac-(3R,4S)-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 4-(2,4-difluorophenyl)-, (3S,4R)-
• (3S,4R)-4-(2,4-Difluorophenyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD28411209
• Inchi： 1S/C11H11F2NO2/c12-6-1-2-7(10(13)3-6)8-4-14-5-9(8)11(15)16/h1-3,8-9,14H,4-5H2,(H,15,16)/t8-,9+/m0/s1
• InChI Key： BZKNJKWNSIUCCI-DTWKUNHWSA-N
• SMILES： FC1C=C(C=CC=1[C@@H]1CNC[C@H]1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (3S,4R)-4-(2,4-Difluorophenyl)pyrrolidine-3-carboxylic acid

(3S,4R)-4-(2,4-Difluorophenyl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound (3S,4R)-4-(2,4-Difluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 1260587-83-4) is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug design due to their ability to form stable ring structures and interact with biological targets. The presence of the 2,4-difluorophenyl group introduces additional complexity and functionality, making this compound a subject of interest in both academic and industrial settings.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of (3S,4R)-4-(2,4-Difluorophenyl)pyrrolidine-3-carboxylic acid. For instance, studies utilizing molecular docking techniques have revealed that this compound exhibits promising binding affinities towards certain G-protein coupled receptors (GPCRs), which are critical targets in the development of novel therapeutics. The stereochemistry of the compound—specifically the (3S,4R) configuration—plays a pivotal role in determining its pharmacokinetic properties and bioavailability.

The synthesis of (3S,4R)-4-(2,4-Difluorophenyl)pyrrolidine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrrolidine ring system. Key steps include the formation of intermediates such as α-keto esters or amides, followed by cyclization reactions under controlled conditions. The introduction of the 2,4-difluorophenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific synthetic pathway employed. Recent optimizations in these methods have significantly improved yields and reduced reaction times.

In terms of pharmacological activity, (3S,4R)-4-(2,4-Difluorophenyl)pyrrolidine-3-carboxylic acid has shown potential as a modulator of ion channels and enzyme activity. Preclinical studies have demonstrated its ability to inhibit certain kinases involved in inflammatory pathways, suggesting its potential application in anti-inflammatory therapies. Additionally, this compound has been evaluated for its effects on neuronal signaling pathways, with promising results indicating its role in neuroprotective agents.

The unique combination of structural features in (3S,4R)-4-(2,4-Difluorophenyl)pyrrolidine-3-carboxylic acid makes it an attractive candidate for further exploration in drug discovery programs. Its ability to adopt multiple conformations due to the flexibility of the pyrrolidine ring allows for interactions with diverse biological targets. Furthermore, the presence of fluorine atoms in the 2,4-difluorophenyl group enhances lipophilicity and improves membrane permeability—a critical factor for drug bioavailability.

Recent research has also focused on the metabolic stability and toxicity profile of this compound. In vitro assays have shown moderate stability under hepatic conditions, indicating that it may not be extensively metabolized or could be subject to selective elimination pathways. These findings are crucial for determining its suitability as a lead compound in preclinical development.

In conclusion, (3S,4R)-4-(2,4-Difluorophenyl)pyrrolidine-3-carboxylic acid represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure and promising pharmacological properties position it as a candidate for further investigation into novel drug development strategies. As research continues to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.